1-butyl-4-iodo-5-(methoxymethyl)-1H-pyrazole

• IUPAC Name: 1-butyl-4-iodo-5-(methoxymethyl)pyrazole
• InChI: InChI=1S/C9H15IN2O/c1-3-4-5-12-9(7-13-2)8(10)6-11-12/h6H,3-5,7H2,1-2H3
• InChI Key: KUHFPQKWZQPHLT-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=C(C=N1)I)COC
• Molecular Formula: C9H15IN2O
• Molecular Weight: 294.13 g/mol

Description

1-butyl-4-iodo-5-(methoxymethyl)-1H-pyrazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is a pyrazole derivative and is also known as BIMP. It has a molecular weight of 350.12 g/mol and a chemical formula of C11H17IN2O.

Mechanism of Action

The mechanism of action of 1-butyl-4-iodo-5-(methoxymethyl)-1H-pyrazole is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of cancer and inflammation.
Biochemical and Physiological Effects:
Studies have shown that BIMP can induce apoptosis (programmed cell death) in cancer cells, which is a key mechanism in the treatment of cancer. It has also been found to have anti-inflammatory properties, which makes it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-butyl-4-iodo-5-(methoxymethyl)-1H-pyrazole in lab experiments is its ability to selectively target cancer cells and induce apoptosis. Additionally, it has been found to have low toxicity levels, which makes it a safer alternative to other chemotherapeutic agents. However, one of the limitations of using BIMP in lab experiments is its limited solubility in water, which can make it difficult to administer.

Future Directions

1-butyl-4-iodo-5-(methoxymethyl)-1H-pyrazole has shown promising results in preclinical studies, and further research is needed to determine its potential as a therapeutic agent. Some of the future directions for research include:
1. Investigating the mechanism of action of BIMP to gain a better understanding of its anti-cancer and anti-inflammatory properties.
2. Conducting clinical trials to determine the safety and efficacy of BIMP in humans.
3. Developing new formulations of BIMP that can improve its solubility and bioavailability.
4. Studying the potential of BIMP in combination with other chemotherapeutic agents to enhance its anti-cancer effects.
Conclusion:
1-butyl-4-iodo-5-(methoxymethyl)-1H-pyrazole is a chemical compound that has shown promising results in preclinical studies for its potential applications in the treatment of cancer and inflammation. Its mechanism of action is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways. While there are some limitations to using BIMP in lab experiments, further research is needed to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 1-butyl-4-iodo-5-(methoxymethyl)-1H-pyrazole can be achieved through a multi-step process. The first step involves the reaction between 1-bromo-4-butyl-5-(methoxymethyl)-1H-pyrazole and sodium iodide in the presence of copper powder. This results in the formation of 1-butyl-4-iodo-5-(methoxymethyl)-1H-pyrazole as the final product.

Scientific Research Applications

1-butyl-4-iodo-5-(methoxymethyl)-1H-pyrazole has been studied extensively for its potential applications in various scientific fields. One of the main areas of research is in the development of new drugs for the treatment of diseases such as cancer and inflammation. BIMP has been found to exhibit anti-cancer properties and has shown promising results in preclinical studies.